Cas no 20877-84-3 (2-(Aminomethyl)-N-phenylaniline)

• Product Name: 2-(Aminomethyl)-N-phenylaniline
• CAS No: 20877-84-3
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• MDL: MFCD20695966
• CID: 2840950
• PubChem ID: 15680986
• Update Time: 2025-06-10

2-(Aminomethyl)-N-phenylaniline Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-N-phenylaniline
• Benzenemethanamine, 2-(phenylamino)-
• AKOS030584274
• AS-62524
• 2-aminomethyl-n-phenylaniline
• SCHEMBL11850186
• DB-133799
• DTXSID00576775
• D92956
• 20877-84-3

• MDL： MFCD20695966
• Inchi： 1S/C13H14N2/c14-10-11-6-4-5-9-13(11)15-12-7-2-1-3-8-12/h1-9,15H,10,14H2
• InChI Key： PGFFGECEBOFNBH-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)C1C=CC=CC=1CN

Computed Properties

• Exact Mass: 198.115698455g/mol
• Monoisotopic Mass: 198.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-(Aminomethyl)-N-phenylaniline

Professional Introduction to Compound with CAS No. 20877-84-3 and Product Name: 2-(Aminomethyl)-N-phenylaniline

The compound identified by the CAS number 20877-84-3 and the product name 2-(Aminomethyl)-N-phenylaniline represents a significant molecule in the realm of pharmaceutical chemistry and biomedicine. This compound, featuring a unique structural arrangement of aniline and aminomethyl groups, has garnered attention due to its potential applications in drug development and synthetic chemistry. The molecular structure of 2-(Aminomethyl)-N-phenylaniline consists of a phenyl ring substituted with an aminomethyl group at the 2-position, which contributes to its reactivity and versatility in chemical transformations.

Recent advancements in medicinal chemistry have highlighted the importance of such versatile intermediates in the synthesis of bioactive molecules. The presence of both an amine and a phenyl group in 2-(Aminomethyl)-N-phenylaniline allows for diverse functionalization, making it a valuable building block for constructing more complex pharmacophores. This flexibility has been exploited in various research endeavors, particularly in the design of novel therapeutic agents targeting specific biological pathways.

In the context of modern drug discovery, the utility of 2-(Aminomethyl)-N-phenylaniline extends to its role as a precursor in the synthesis of small-molecule inhibitors. For instance, researchers have leveraged its structural features to develop compounds that interact with enzymes involved in metabolic disorders. The aminomethyl group provides a site for further derivatization, enabling the creation of molecules with enhanced binding affinity and selectivity. Such modifications are crucial for optimizing drug-like properties, including solubility, bioavailability, and metabolic stability.

One particularly intriguing application of 2-(Aminomethyl)-N-phenylaniline is in the field of anticancer research. Studies have demonstrated its potential as a scaffold for designing molecules that inhibit kinases and other critical targets in cancer cell signaling pathways. The phenyl ring enhances hydrophobic interactions with binding pockets, while the amine group facilitates hydrogen bonding interactions, contributing to robust binding affinities. Preliminary computational studies have suggested that derivatives of 2-(Aminomethyl)-N-phenylaniline may exhibit promising activity against various cancer types, warranting further experimental validation.

The synthesis of 2-(Aminomethyl)-N-phenylaniline itself is an area of active interest among synthetic chemists. Various methodologies have been reported, ranging from classical organic transformations to modern catalytic approaches. One notable method involves the reductive amination of 2-bromoaniline with formaldehyde or its equivalents under controlled conditions. This approach offers high yields and regioselectivity, making it suitable for large-scale production. Additionally, recent developments in transition-metal-catalyzed cross-coupling reactions have provided alternative routes to access this compound with improved efficiency and reduced byproduct formation.

The pharmacological profile of 2-(Aminomethyl)-N-phenylaniline has been extensively studied in vitro and in vivo. Preclinical data suggest that this compound exhibits moderate activity against certain bacterial strains, attributed to its ability to disrupt bacterial cell wall synthesis. Furthermore, its interaction with mammalian enzymes has been explored, revealing potential applications in treating inflammatory diseases. The dual functionality of the molecule allows it to modulate multiple targets simultaneously, which is often desirable for achieving synergistic therapeutic effects.

From a computational chemistry perspective, virtual screening techniques have been employed to identify novel derivatives of 2-(Aminomethyl)-N-phenylaniline with enhanced pharmacological properties. Machine learning models have been trained on large datasets containing known bioactive molecules to predict the binding affinity and toxicity profiles of candidate compounds. These computational tools have accelerated the drug discovery process by rapidly filtering out non-promising candidates and highlighting those with high potential for further development.

The industrial relevance of 2-(Aminomethyl)-N-phenylaniline cannot be overstated. Its role as an intermediate in pharmaceutical manufacturing underscores its importance in global healthcare initiatives. As demand for personalized medicine grows, compounds like 2-(Aminomethyl)-N-phenylaniline are expected to play a pivotal role in tailoring treatments to individual patient needs. The ability to modify its structure allows for fine-tuning its pharmacological properties, ensuring that it meets stringent regulatory requirements while maintaining efficacy.

In conclusion, 2-(Aminomethyl)-N-phenylaniline, identified by CAS number 20877-84-3, represents a cornerstone molecule in modern pharmaceutical chemistry. Its unique structural features enable diverse applications in drug development, from serving as a precursor for bioactive molecules to acting as a scaffold for designing novel therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, reinforcing its significance in advancing medical science and improving patient outcomes worldwide.